Cas no 330793-85-6 (N-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)benzodthiazol-2-amine)

• Product Name: N-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)benzodthiazol-2-amine
• CAS No: 330793-85-6
• MF: C₁₉H₂₁BN₂O₂S
• MW: 352.258243322372
• MDL: MFCD17392883
• CID: 1040128
• PubChem ID: 22347024
• Update Time: 2025-10-23

N-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)benzodthiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• N-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)benzo[d]thiazol-2-amine
• AK-88138
• ANW-67517
• CTK8C1966
• FT-0689673
• KB-258177
• DTXSID10625086
• CS-0153855
• N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1,3-benzothiazol-2-amine
• C74691
• A913107
• 330793-85-6
• AKOS016006771
• DB-096691
• SCHEMBL5804543
• AMY1224
• N2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1,3-benzothiazol-2-amine
• C19H21BN2O2S
• ZPVDTNXPTWRHMB-UHFFFAOYSA-N
• DS-18435
• N-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)benzodthiazol-2-amine

• MDL： MFCD17392883
• Inchi： 1S/C19H21BN2O2S/c1-18(2)19(3,4)24-20(23-18)13-9-11-14(12-10-13)21-17-22-15-7-5-6-8-16(15)25-17/h5-12H,1-4H3,(H,21,22)
• InChI Key： ZPVDTNXPTWRHMB-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1NC1C=CC(B2OC(C)(C)C(C)(C)O2)=CC=1

Computed Properties

• Exact Mass: 352.1416793g/mol
• Monoisotopic Mass: 352.1416793g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.6Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 487.3±47.0 °C at 760 mmHg
• Flash Point: 248.5±29.3 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

N-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)benzodthiazol-2-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)benzodthiazol-2-amine

Research Brief on N-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)benzodthiazol-2-amine (CAS: 330793-85-6)

N-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)benzodthiazol-2-amine (CAS: 330793-85-6) is a boronic acid ester derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its benzothiazole and pinacol boronate ester functionalities, serves as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and proteolysis-targeting chimeras (PROTACs).

Recent studies have highlighted the role of this compound in Suzuki-Miyaura cross-coupling reactions, a pivotal transformation in the construction of biaryl systems. The presence of the pinacol boronate ester group enhances its reactivity and stability, making it a valuable building block for the synthesis of complex pharmaceutical agents. Notably, researchers have utilized this compound in the development of novel inhibitors targeting epidermal growth factor receptor (EGFR) and anaplastic lymphoma kinase (ALK), which are critical in oncology therapeutics.

In a 2023 study published in the Journal of Medicinal Chemistry, N-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)benzodthiazol-2-amine was employed as a key intermediate in the synthesis of a new class of BTK (Bruton's tyrosine kinase) inhibitors. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against BTK, with IC50 values in the low nanomolar range. These findings underscore its potential in the treatment of B-cell malignancies and autoimmune diseases.

Another area of interest is the application of this compound in the design of PROTACs, which are bifunctional molecules that degrade target proteins via the ubiquitin-proteasome system. A recent publication in ACS Chemical Biology reported the successful incorporation of N-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)benzodthiazol-2-amine into PROTACs targeting the androgen receptor (AR), showing promising results in prostate cancer models. The boronic acid ester moiety was found to enhance the cell permeability and metabolic stability of the PROTACs, addressing a common challenge in this field.

Despite its promising applications, challenges remain in the scalable synthesis and optimization of this compound. Researchers are actively exploring greener synthetic routes and improved purification techniques to facilitate its broader adoption in drug discovery. Additionally, further preclinical studies are needed to fully elucidate its pharmacokinetic and toxicological profiles.

In conclusion, N-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)benzodthiazol-2-amine (CAS: 330793-85-6) represents a valuable tool in modern medicinal chemistry, with demonstrated utility in kinase inhibitor and PROTAC development. Continued research into its applications and optimization will likely yield new therapeutic candidates for a range of diseases.